Cas no 1249238-81-0 (4-Phenylbutane-2-sulfonamide)

• Product Name: 4-Phenylbutane-2-sulfonamide
• CAS No: 1249238-81-0
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 5281022
• Update Time: 2025-06-08

4-Phenylbutane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-phenylbutane-2-sulfonamide
• 4-Phenylbutane-2-sulfonamide

• Inchi： 1S/C10H15NO2S/c1-9(14(11,12)13)7-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H2,11,12,13)
• InChI Key： HMARNKZPHXXDJL-UHFFFAOYSA-N
• SMILES： S(C(C)CCC1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 1.7
• Topological Polar Surface Area: 68.5

Additional information on 4-Phenylbutane-2-sulfonamide

4-Phenylbutane-2-sulfonamide (CAS No. 1249238-81-0): An Overview of a Promising Compound in Pharmaceutical Research

4-Phenylbutane-2-sulfonamide (CAS No. 1249238-81-0) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, also known as 4-(Phenylsulfonyl)butan-2-amine, belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

The chemical structure of 4-Phenylbutane-2-sulfonamide consists of a phenyl group attached to a butane chain, with a sulfonamide functional group at the second carbon position. This arrangement provides the molecule with specific interactions that can be exploited in drug design and development. The sulfonamide moiety is particularly noteworthy due to its ability to form hydrogen bonds and interact with various biological targets, making it a valuable scaffold in medicinal chemistry.

Recent studies have highlighted the potential of 4-Phenylbutane-2-sulfonamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-Phenylbutane-2-sulfonamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This effect was observed both in vitro and in vivo, suggesting its potential as a novel anti-inflammatory agent.

Beyond its anti-inflammatory properties, 4-Phenylbutane-2-sulfonamide has also shown promise in cancer research. A study published in the Cancer Research journal reported that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those overexpressing specific enzymes involved in cancer progression. The mechanism of action involves the modulation of signaling pathways that are crucial for cell survival and proliferation, making it a potential lead compound for further drug development.

In addition to its therapeutic applications, 4-Phenylbutane-2-sulfonamide has been investigated for its use as a synthetic intermediate in organic chemistry. Its versatile chemical structure allows it to be readily modified through various functional group transformations, making it a valuable building block for the synthesis of more complex molecules. This property has been exploited in the development of new drugs and materials, contributing to advancements in both pharmaceutical and materials science.

The synthesis of 4-Phenylbutane-2-sulfonamide typically involves several steps, including the formation of the sulfonamide group and subsequent functionalization. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For example, a green chemistry approach using catalytic systems has been developed to reduce waste and improve yield, making the synthesis more sustainable and cost-effective.

The safety profile of 4-Phenylbutane-2-sulfonamide is another important aspect that has been extensively studied. Preclinical toxicology assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development and eventual use in human patients.

In conclusion, 4-Phenylbutane-2-sulfonamide (CAS No. 1249238-81-0) is a multifaceted compound with promising applications in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, positioning it as a valuable asset in the quest for innovative treatments for various diseases.